Cas no 111943-62-5 (3-pentyl-3H-2-benzofuran-1-one)

• Product Name: 3-pentyl-3H-2-benzofuran-1-one
• CAS No: 111943-62-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 2607633
• PubChem ID: 13860624
• Update Time: 2025-06-17

3-pentyl-3H-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 3-pentyl-3H-2-benzofuran-1-one
• 3-pentylisobenzofuran-1(3H)-one
• DTXSID40551349
• SCHEMBL10981573
• 111943-62-5
• DTXCID80502133
• 3-Pentyl-1(3H)-isobenzofuranone
• 3-Pentylphthalide
• CHEMBL401201
• 25ND2763MB
• 3-pentyl-1,3-dihydro-2-benzofuran-1-one
• 1(3H)-Isobenzofuranone, 3-pentyl-
• 1(3H)-Isobenzofuranone, 3-pentyl
• 3-Pentyl-2-benzofuran-1(3H)-one

• Inchi： 1S/C13H16O2/c1-2-3-4-9-12-10-7-5-6-8-11(10)13(14)15-12/h5-8,12H,2-4,9H2,1H3
• InChI Key： BQUYONPOMYBMQZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1CCCCC)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones